![molecular formula C6H9NO2 B1594012 1-Methylpiperidine-2,6-dione CAS No. 25077-25-2](/img/structure/B1594012.png)
1-Methylpiperidine-2,6-dione
Overview
Description
1-Methylpiperidine-2,6-dione is a heterocyclic organic compound . It is commonly used in chemical research for its ability to act as a reagent in various chemical reactions.
Synthesis Analysis
Piperidine-2,6-diones are privileged heterocyclic scaffolds that are frequently found in numerous drugs . A simple and efficient method for the synthesis of piperidine-2,6-dione from abundant acetates and acrylamides using potassium tert-butoxide as a promoter has been reported . This method involves Michael addition and intramolecular nucleophilic substitution processes .Molecular Structure Analysis
The molecular formula of this compound is C6H9NO2 . The InChI code is 1S/C6H9NO2/c1-7-5(8)3-2-4-6(7)9/h2-4H2,1H3 .Physical And Chemical Properties Analysis
This compound has a molecular weight of 127.14 . It is stored in a sealed, dry environment at room temperature . It can exist in either a liquid or solid form .Scientific Research Applications
Heterocyclic Chemistry and Organic Synthesis
"1-Methylpiperidine-2,6-dione" serves as a precursor or building block in heterocyclic chemistry and organic synthesis. For instance, the synthesis of novel 6-arylpiperidine-2,4-diones from β-aryl-β-aminoacids through chain extension showcases the compound's utility in creating useful building blocks for heterocyclic chemistry (Leflemme, Dallemagne, & Rault, 2001). This indicates its versatility in synthesizing complex organic molecules.
Pharmacology and Drug Design
In pharmacology, analogs of "this compound" have been investigated for their potential as selective inhibitors in drug design. The exploration of structural features influencing the efficacy of such analogs as inhibitors of specific enzymes demonstrates their importance in the development of therapeutic agents (Foster, Jarman, Leung, Rowlands, Taylor, Plevey, & Sampson, 1985). This research contributes to understanding how modifications in molecular structure can affect drug action, crucial for designing new medications.
Catalysis and Chemical Reactions
The compound and its derivatives find applications in catalysis and chemical reactions, including one-pot synthesis processes. For example, the one-pot synthesis of specific derivatives under microwave heating without catalyst highlights the compound's role in facilitating efficient and environmentally friendly chemical reactions (Hua, Zhang, Shi, Tu, Xu, Wang, Zhu, Zhang, & Ji, 2005). Such methodologies are valuable for streamlining synthesis processes in industrial and laboratory settings.
Material Science
In material science, "this compound" and its derivatives contribute to the development of new materials with potential applications in various industries. The synthesis and characterization of modified electrodes with complexes containing related ligands for electrocatalytic oxidation processes showcase its utility in creating advanced materials for electrochemical applications (Wu, Maskus, Pariente, Tobalina, Fernández, Lorenzo, & Abruña, 1996). These developments have implications for energy storage, sensors, and other technological applications.
Safety and Hazards
Future Directions
Piperidine-2,6-diones, including 1-Methylpiperidine-2,6-dione, are frequently found in numerous drugs and serve as valuable and versatile synthetic intermediates in organic synthesis . They are especially important in the design of PROTAC drugs . Future research may focus on the development of fast and cost-effective methods for the synthesis of substituted piperidines . Additionally, novel substituted piperidine-2,6-dione derivatives have been described for their use in reducing widely interspaced zinc finger motif (WIZ) protein expression levels and/or inducing fetal hemoglobin (HbF) protein expression levels, which are useful for the treatment of sickle cell disease and β-thalassemia .
Mechanism of Action
Target of Action
The primary target of 1-Methylpiperidine-2,6-dione is the Widely Interspaced Zinc Finger Motifs (WIZ) protein . This protein plays a crucial role in gene expression and regulation .
Mode of Action
This compound interacts with the WIZ protein, leading to a reduction in its expression levels . This interaction also induces the expression of fetal hemoglobin (HbF) protein .
Biochemical Pathways
The compound affects the pathway involving the WIZ protein and HbF. The reduction in WIZ protein expression and the induction of HbF protein expression can have significant downstream effects, particularly in the treatment of blood disorders like sickle cell disease and β-thalassemia .
Pharmacokinetics
The ADME properties of this compound are as follows :
These properties impact the bioavailability of the compound, which is further influenced by its solubility. The compound is very soluble in water (61.8 mg/ml at 20°C) .
Result of Action
The molecular and cellular effects of this compound’s action include the reduction of WIZ protein expression levels and the induction of HbF protein expression levels . These changes can ameliorate symptoms in patients with sickle cell disease and β-thalassemia .
Action Environment
Environmental factors can influence the action, efficacy, and stability of this compound. It is known that the compound should be stored in a dry room at normal temperature for optimal stability .
properties
IUPAC Name |
1-methylpiperidine-2,6-dione | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H9NO2/c1-7-5(8)3-2-4-6(7)9/h2-4H2,1H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VUYOLIKWIVQHBC-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1C(=O)CCCC1=O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H9NO2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Related CAS |
119499-71-7 | |
Record name | 2,6-Piperidinedione, 1-methyl-, homopolymer | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=119499-71-7 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
DSSTOX Substance ID |
DTXSID6073449 | |
Record name | 2,6-Piperidinedione, 1-methyl- | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID6073449 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
127.14 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
25077-25-2 | |
Record name | N-Methylglutarimide | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=25077-25-2 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | Glutarimide, N-methyl- | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0025077252 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | 2,6-Piperidinedione, 1-methyl- | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID6073449 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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